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Get Quote

Core Structural Data

The table below summarizes the available structural and chemical data for methyl 5-bromo-1H-indole-2-

carboxylate and the closely related 5-bromo-1H-indole-2-carboxylic acid.

Property
Methyl 5-bromo-1H-indole-2-
carboxylate [1] [2]

5-Bromo-1H-indole-2-carboxylic Acid [3]

CAS Number 7254-19-5

Molecular
Formula

C₁₀H₈BrNO₂ [1] C₉H₆BrNO₂ [3] [4]

Molecular
Weight

240.05 g/mol [3] [4]

Crystal
Structure

Planar indole ring system [2] Information not available in search results

Key
Interactions

Intermolecular hydrogen bonds
stabilize the crystal structure [2]

Can form dimers via dual O–H···O hydrogen
bonds [5]
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Property
Methyl 5-bromo-1H-indole-2-
carboxylate [1] [2]

5-Bromo-1H-indole-2-carboxylic Acid [3]

Synthesis Information not available in search

results

From ethyl 5-bromoindole-2-carboxylate via

hydrolysis; 91% yield, ≥96% purity [4]

Calculated logP Information not available in search

results

Consensus: 2.29 [3]

Calculated
Solubility

Information not available in search

results

~0.05 mg/mL (ESOL) [3]

Experimental Insights

While a detailed crystallization protocol for the methyl ester was not located, research on similar 5-

haloindole-2-carboxylic acids provides context on their solid-state behavior [5].

Dimer Formation: A single-crystal X-ray diffraction study on 5-fluoro-1H-indole-2-carboxylic acid
found that molecules form centrosymmetric dimers in the crystal via pairs of strong, linear O–H···O

hydrogen bonds [5].
Planar Ribbon Structures: These dimers can further assemble into planar ribbons through

additional hydrogen bonds. The nitrogen atom of the pyrrole ring does not participate in
hydrogen bonding in the fluoro-derivative crystal [5].

Computational Models: DFT calculations on 5-haloindoles (F, Cl, Br) identified several possible
dimer structures stabilized by O–H···O and/or N–H···O hydrogen bonds, with the O–H···O dimer being

the most stable for the 5-bromo variant [5].

Synthesis Procedure

For the related 5-bromo-1H-indole-2-carboxylic acid, one synthesis is described [4]:

Reaction: A mixture of ethyl 5-bromoindole-2-carboxylate (134 g) and sodium hydroxide in methanol
and water was heated under reflux for 0.5 hours [4].

Work-up: The solution was cooled to 40°C, and the pH was adjusted to 3-4 by slowly adding a 10%
hydrochloric acid solution [4].

Isolation: The resulting off-white solid was isolated by filtration, yielding 109.1 g (91%) of a product
with ≥96% purity by HPLC [4].
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Molecular Relationships Visualized

The following diagram maps the relationship between methyl 5-bromo-1H-indole-2-carboxylate, its

hydrolysis product, and its related analogues studied in the literature, based on the search results [5] [4].

Methyl 5-bromo-1H-indole-2-carboxylate

5-Bromo-1H-indole-2-carboxylic Acid

Esterification

5-Haloindole-2-carboxylic Acid
Analogues (X = F, Cl)

Comparative Studies
[3]

Ethyl 5-bromoindole-2-carboxylate
(Precursor)

Hydrolysis
[8]

Click to download full resolution via product page

> Diagram showing the chemical relationship and synthesis pathway of 5-bromo-1H-indole-2-carboxylate

and its analogues.

Conclusion

Available data confirms the planar structure of methyl 5-bromo-1H-indole-2-carboxylate stabilized by

intermolecular hydrogen bonds [2]. Its structure is analogous to other 5-haloindole-2-carboxylic acids that

form dimers, though experimental crystal structure details for the bromo-methyl ester are limited [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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